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Compound of Interest

Compound Name: S-777469

Cat. No.: B10822193

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of S-
777469, a selective cannabinoid type 2 (CB2) receptor agonist. Adherence to these guidelines
is crucial for maintaining the compound's integrity and ensuring experimental reproducibility.

Compound Information

Property Value Reference
Molecular Weight 414.47 g/mol [1]I2]
Appearance Solid (Off-white to light yellow) [1]

CAS Number 885496-53-7 [1][2]

Solution Preparation

The recommended solvent for preparing S-777469 stock solutions is Dimethyl Sulfoxide
(DMSO).[1][2]

Solubility Data
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Solvent Concentration

Molarity

Notes Reference

DMSO 83.33 mg/mL

201.05 mM

Ultrasonic
assistance is
recommended
for dissolution.
The use of new,
anhydrous
DMSO is advised
as the s
compound's
solubility can be
significantly
impacted by
hygroscopic
DMSO.

Protocol for Preparing a Stock Solution

This protocol outlines the preparation of a 10 mM stock solution of S-777469 in DMSO.

Materials:

S-777469 powder

Sterile, tightly sealed vials

Calibrated balance

Ultrasonic bath

Procedure:

Anhydrous Dimethyl Sulfoxide (DMSO)

o Equilibration: Before opening the vial, allow the S-777469 powder to equilibrate to room

temperature for at least one hour.[2]
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Weighing: Accurately weigh the desired amount of S-777469 powder.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the target
concentration. For example, to prepare a 10 mM stock solution, dissolve 4.14 mg of S-
777469 in 1 mL of DMSO.

Dissolution: To aid dissolution, vortex the solution and then place it in an ultrasonic bath until
the compound is fully dissolved.[1]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in tightly sealed
vials.[1][2]
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S-777469 Stock Solution Preparation

Start: S-777469 Powder

Equilibrate to Room Temperature
(min. 1 hour)
(Weigh S-77746£D

Add Anhydrous DMSO

'

Vortex & Sonicate
(until fully dissolved)

(Aliquot into Single-Use Vials)

End: S-777469 Stock Solution

Click to download full resolution via product page

Workflow for S-777469 Stock Solution Preparation.

Storage and Stability
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Proper storage is critical for maintaining the stability of S-777469 in both its solid and dissolved

forms.
Storage Conditions
. Additional

Form Temperature Duration Reference
Notes
Protect from

Solid 4°C - _ [1]
light.

) Keep vial tightly

Solid -20°C Up to 2 years 2]
sealed.
Protect from
light.

In DMSO -80°C Up to 6 months Recommended [1][2]
for long-term
storage.
Protect from

In DMSO -20°C Up to 1 month ) [1][2]
light.

In DMSO 4°C Up to 2 weeks - [2]

Storage Protocol

e Solid Form: Store the S-777469 powder at 4°C, protected from light[1], or for longer-term
storage, at -20°C for up to two years.[2]

e Stock Solutions:

o For long-term storage (up to 6 months), store the DMSO aliquots at -80°C and protect
them from light.[1][2]

o For short-term storage (up to 1 month), store the DMSO aliquots at -20°C and protect
them from light.[1][2]

e Handling: Whenever possible, prepare and use solutions on the same day.[2] Avoid repeated
freeze-thaw cycles of the stock solution aliquots.[1] Before use, allow the frozen aliquots to
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thaw and equilibrate to room temperature.

S-777469 Storage Logic

S-777469 Received

Solution (in DMSO)

Store at 4°C (short-term)
or -20°C (long-term) Storage Duration?
Protect from light

Short-Term
(< 1 month)

Long-Term
(> 1 month)

Store at -80°C Store at -20°C
(up to 6 months) (up to 1 month)
Protect from light Protect from light

Click to download full resolution via product page

Decision Diagram for S-777469 Storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. S-777469|885496-53-7|COA [dcchemicals.com]

 To cite this document: BenchChem. [Application Notes and Protocols: S-777469 Solution
Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10822193#s-777469-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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